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Compound of Interest

Compound Name: 1-Ethoxybut-2-yne

Cat. No.: B2497978

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-Ethoxybut-2-yne (CAS No.
2769-75-7). The following procedures are designed to ensure the safe and compliant use of
this chemical in a laboratory setting.

Chemical Properties and Hazards

1-Ethoxybut-2-yne is a highly flammable liquid and vapor that may also cause drowsiness or
dizziness.[1] It is crucial to handle this substance with appropriate safety measures to mitigate

risks.
Property Value Source
Molecular Formula C6H100 [2]
Molecular Weight 98.14 g/mol [2]
Appearance Liquid [3]
Boiling Point 72-73°C (162 - 163 °F) [1]
Melting Point -97 °C (-143 °F) [1]
Density 0.742 glcm3 at 25 °C (77 °F) [1]
Log Pow 1.48 at 25 °C (77 °F) [1]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 1-Ethoxybut-2-yne. The following
table outlines the required equipment.

Body Part Required PPE Specifications

Chemical splash goggles are

required. A face shield should
Safety Goggles and Face
Eyes/Face Shield be worn over safety glasses
ie
during procedures with a high

risk of splashing or explosion.

A flame-retardant, anti-static
lab coat must be worn.[1]
Nitrile or neoprene gloves are
) Flame-Retardant Lab Coat and
Skin recommended. Inspect gloves
Gloves ] ]

for any signs of degradation
before use and replace them

immediately if compromised.

Use in a well-ventilated area,
such as a chemical fume hood,
) ) is required. If ventilation is
Respiratory Respirator ) )
inadequate, a respirator
appropriate for organic vapors

should be used.

Operational Plan: Step-by-Step Handling
Procedures

1. Engineering Controls and Preparation:

o Ventilation: All work with 1-Ethoxybut-2-yne must be conducted in a certified chemical fume
hood to minimize inhalation exposure.

e Ignition Sources: This compound is highly flammable.[1] Ensure the work area is free of all
potential ignition sources, including open flames, hot plates, and spark-producing equipment.
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Use explosion-proof electrical equipment.

 Static Discharge: Take precautionary measures against static discharge.[1] Ground and bond
containers and receiving equipment.

o Emergency Equipment: An emergency eyewash station and safety shower must be readily
accessible. A Class B fire extinguisher (or equivalent for flammable liquids) should be
available in the immediate work area.

2. Handling:

o Container Handling: Keep the container tightly closed in a dry and well-ventilated place when
not in use.[1]

o Dispensing: When transferring the liquid, use only non-sparking tools.[1]

o Spills: In the event of a spill, do not breathe vapors.[1] Evacuate non-essential personnel.
Wearing appropriate PPE, cover drains and contain the spill with an inert absorbent material
(e.g., vermiculite, sand).[1] Collect the absorbed material and place it in a sealed, properly
labeled container for disposal.

3. First Aid Measures:
« Inhalation: If inhaled, move the person to fresh air and seek medical attention.[1]

» Skin Contact: If the chemical comes into contact with skin, immediately remove all
contaminated clothing and rinse the skin with plenty of water.[1]

o Eye Contact: In case of eye contact, rinse thoroughly with plenty of water and seek medical
attention.[1]

 Ingestion: If swallowed, do not induce vomiting. Drink two glasses of water and consult a
physician.[1]

Disposal Plan

1. Waste Collection:
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o Collect all waste containing 1-Ethoxybut-2-yne, including contaminated absorbents and
disposable PPE, in a designated, sealed, and clearly labeled hazardous waste container.

2. Waste Disposal:

o Disposal of 1-Ethoxybut-2-yne must be carried out by a licensed hazardous waste disposal
company. Do not dispose of this chemical down the drain or in regular trash. Follow all local,
state, and federal regulations for hazardous waste disposal.

Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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